Lithium;4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-7-carboxylate
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Overview
Description
Lithium;4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-7-carboxylate is a heterocyclic compound with intriguing biological potential. It belongs to the class of tetrahydrotriazolo[1,5-a]pyridines , which have demonstrated various pharmacological activities. These compounds are known as modulators of σ-receptors, inhibitors of β-secretase-1 (BACE-1), and possess antiviral properties. Additionally, they find applications in treating herpes and viral hepatitis B, and some exhibit antitumor activity .
Synthesis Analysis
Several synthetic methods lead to the formation of tetrahydrotriazolo[1,5-a]pyridines. Notably, intramolecular azide-alkyne cycloaddition plays a crucial role. Sequentially, the reaction of azides with acetylenedicarboxylic acid esters yields 1,2,3-triazoles, which, upon further cyclization, form triazolopyrazines. Additionally, Cu-catalyzed intramolecular cyclization of N-(2-azidoethyl)prop-2-yn-1-amines provides a one-step route to these compounds .
properties
IUPAC Name |
lithium;4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2.Li/c11-7(12)6-3-1-2-5-4-8-9-10(5)6;/h4,6H,1-3H2,(H,11,12);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNRUOIUZTGGURX-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1CC(N2C(=CN=N2)C1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8LiN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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